Cas no 114215-06-4 (cyclododeca-3,7-dien-1-one)

• Product Name: cyclododeca-3,7-dien-1-one
• CAS No: 114215-06-4
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 2612513
• PubChem ID: 69032822
• Update Time: 2025-04-21

cyclododeca-3,7-dien-1-one Chemical and Physical Properties

Names and Identifiers

• cyclododeca-3,7-dien-1-one
• QPNRIQZDIQJREU-UHFFFAOYSA-N
• 114215-06-4
• DTXSID00739565
• cyclododeca-3,7-diene-1-one

• Inchi： 1S/C12H18O/c13-12-10-8-6-4-2-1-3-5-7-9-11-12/h1-2,7,9H,3-6,8,10-11H2
• InChI Key： QPNRIQZDIQJREU-UHFFFAOYSA-N
• SMILES： O=C1CC=CCCC=CCCCC1

Computed Properties

• Exact Mass: 178.135765193g/mol
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones